Cas no 2680837-68-5 (3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid)

• Product Name: 3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid
• CAS No: 2680837-68-5
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6369710
• PubChem ID: 165914661
• Update Time: 2025-07-20

3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid
• 2680837-68-5
• EN300-28285627
• 3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid

• Inchi： 1S/C14H17NO5/c1-3-8-20-14(18)15(2)7-9-19-12-6-4-5-11(10-12)13(16)17/h3-6,10H,1,7-9H2,2H3,(H,16,17)
• InChI Key： INIBRVHPABIPLU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CCN(C(=O)OCC=C)C

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid

Research Briefing on 3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid (CAS: 2680837-68-5)

3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid (CAS: 2680837-68-5) is a chemically synthesized compound that has garnered significant attention in recent biomedical and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a benzoic acid core with a methyl[(prop-2-en-1-yloxy)carbonyl]aminoethoxy side chain, has shown potential in various therapeutic applications, including drug delivery systems and targeted therapies.

Recent studies have focused on the synthesis and optimization of 3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid to enhance its bioavailability and stability. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties. These efforts aim to address challenges related to its solubility and metabolic stability, which are critical for its efficacy in vivo.

In the context of drug delivery, researchers have explored the use of 3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid as a linker molecule in prodrug designs. Its ability to undergo controlled hydrolysis under physiological conditions makes it a promising candidate for targeted release of active pharmaceutical ingredients (APIs). Preliminary in vitro studies have demonstrated its compatibility with various drug moieties, suggesting its versatility in prodrug development.

Furthermore, the compound's potential in oncology research has been highlighted in recent publications. Its structural features enable conjugation with tumor-targeting ligands, facilitating the delivery of chemotherapeutic agents to cancer cells while minimizing off-target effects. Early-stage preclinical trials have shown encouraging results in reducing systemic toxicity and improving therapeutic outcomes.

Despite these advancements, challenges remain in scaling up the synthesis of 3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid for industrial applications. Researchers are investigating greener synthetic routes and cost-effective purification methods to overcome these hurdles. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside.

In conclusion, 3-(2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid represents a promising chemical entity with diverse applications in drug development and delivery. Ongoing research aims to fully elucidate its pharmacological potential and optimize its properties for clinical use. Future studies should focus on in vivo efficacy and safety profiles to pave the way for its eventual commercialization.